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Compound of Interest

Compound Name: 1,3,5-Trifluorobenzene

Cat. No.: B1201519

Technical Support Center: 1,3,5-
Trifluorobenzene

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and storage of 1,3,5-Trifluorobenzene.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 1,3,5-Trifluorobenzene?

Al: 1,3,5-Trifluorobenzene is a highly flammable liquid and vapor.[1][2][3][4][5] It can cause
skin and serious eye irritation.[1][3][5] Inhalation may lead to respiratory irritation.[1][3][5][6] It is
also harmful if swallowed.[1]

Q2: What personal protective equipment (PPE) should be worn when handling this chemical?

A2: When handling 1,3,5-Trifluorobenzene, it is crucial to wear appropriate PPE to prevent
exposure. This includes:

o Eye Protection: Safety glasses with side-shields or goggles.[6]
o Face Protection: A face shield may be necessary for splash-prone activities.[6]

e Hand Protection: Chemical-resistant gloves.[6]
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o Skin and Body Protection: A lab coat, and additional protective clothing as needed to prevent

skin contact.[1]

» Respiratory Protection: Use only in a well-ventilated area, such as a fume hood.[1] If
ventilation is inadequate, a suitable respirator should be used.

Q3: What are the proper storage conditions for 1,3,5-Trifluorobenzene?

A3: Store 1,3,5-Trifluorobenzene in a tightly closed container in a cool, dry, and well-ventilated
area.[1][2][7] It should be stored away from heat, sparks, open flames, and other ignition
sources.[1][2][7] The storage area should be a designated flammables area.[6] Ground and
bond containers when transferring material to prevent static discharge.[2][6][7]

Q4: What materials are incompatible with 1,3,5-Trifluorobenzene?

A4: Avoid contact with strong oxidizing agents.[1][6]

Troubleshooting Guide
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Issue/Observation

Potential Cause

Recommended Action

Irritation to skin or eyes after

handling.

Direct contact with the

chemical.

For Skin: Immediately flush the
affected area with plenty of
water for at least 15 minutes.
[6] Remove contaminated
clothing. If irritation persists,
seek medical attention.[1] For
Eyes: Immediately flush eyes
with plenty of water for at least
15 minutes, occasionally lifting
the upper and lower eyelids.[6]
Seek immediate medical
attention.[1][6]

Dizziness or respiratory
irritation.

Inhalation of vapors.

Immediately move to an area

with fresh air.[6][7] If breathing
is difficult, administer oxygen.

Seek medical attention if

symptoms persist.[6]

Accidental spill.

Improper handling or container

failure.

Evacuate the area and remove
all ignition sources.[1][5]
Ventilate the area. Use
personal protective equipment.
For small spills, absorb with an
inert material such as sand,
dry lime, or soda ash and
place in a sealed container for
disposal.[1][6] Prevent the spill

from entering drains.[5]

Fire involving 1,3,5-

Trifluorobenzene.

Exposure to ignition sources.

Use carbon dioxide, dry
chemical powder, or alcohol-
resistant foam to extinguish
the fire.[2][6] Water spray can
be used to cool fire-exposed

containers, but a straight
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stream of water may be

ineffective.[6]

Quantitative Data

Physical and Chemical Properties

Property

Value

Molecular Formula

CeHsF3[1][3][8]

Molecular Weight 132.08 g/mol [3]
Appearance Colorless liquid[1][3]
Boiling Point 75-76 °C[1][2][6]

Melting Point -5.5 °C[1][2][6]

Density 1.277 g/mL at 25 °C[1][2][6]
Flash Point -7 °C (closed cup)[6]

Solubility in Water

Insoluble[1][2]

Experimental Protocols

Representative Protocol: Synthesis of 1,3,5-Trifluorobenzene

This protocol describes the synthesis of 1,3,5-Trifluorobenzene from 1,3,5-trichlorobenzene.

Materials:

1,3,5-trichlorobenzene

Anhydrous potassium fluoride

Phase transfer catalyst

Solvent (e.g., sulfolane)

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/196851
https://www.nbinno.com/?news/gp-exploring-the-versatility-of-135-trifluorobenzene-applications-and-properties
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trifluorobenzene
https://www.nbinno.com/other-organic-chemicals/discover-1-3-5-tris-trifluoromethyl-benzene-properties-applications-and-sourcing-for-advanced-chemical-synthesis-hm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trifluorobenzene
https://www.nbinno.com/?news/gp-exploring-the-versatility-of-135-trifluorobenzene-applications-and-properties
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trifluorobenzene
https://www.nbinno.com/?news/gp-exploring-the-versatility-of-135-trifluorobenzene-applications-and-properties
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9690716.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196851
https://www.nbinno.com/?news/gp-exploring-the-versatility-of-135-trifluorobenzene-applications-and-properties
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9690716.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196851
https://www.nbinno.com/?news/gp-exploring-the-versatility-of-135-trifluorobenzene-applications-and-properties
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9690716.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196851
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196851
https://www.nbinno.com/?news/gp-exploring-the-versatility-of-135-trifluorobenzene-applications-and-properties
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9690716.htm
https://www.benchchem.com/product/b1201519?utm_src=pdf-body
https://www.benchchem.com/product/b1201519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Petroleum ether
o Water
Procedure:

 In areaction flask, combine the solvent, anhydrous potassium fluoride, a phase transfer
catalyst, and crude 1,3,5-trichlorobenzene.[7]

e Heat the mixture to reflux for 6-14 hours.[7]

 After the reaction is complete, remove the solvent by vacuum distillation.[7]
e Subject the residue to steam distillation with water.[7]

o Extract the distillate with petroleum ether.[7]

» Remove the petroleum ether by rotary evaporation.[7]

e Collect the final product, 1,3,5-Trifluorobenzene, by vacuum distillation.[7]

Visual Workflow
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Caption: Logical workflow for the safe handling and storage of 1,3,5-Trifluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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